Cas no 946327-90-8 (N-(2-{(ethylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-2-methylpropanamide)

• Product Name: N-(2-{(ethylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-2-methylpropanamide
• CAS No: 946327-90-8
• MF: C₁₇H₂₁N₃O₂S₂
• MW: 363.497541189194
• CID: 6175711
• PubChem ID: 25283069
• Update Time: 2025-10-24

N-(2-{(ethylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{(ethylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-2-methylpropanamide
• F5034-0536
• N-[2-[2-(ethylamino)-2-oxoethyl]sulfanyl-4-phenyl-1,3-thiazol-5-yl]-2-methylpropanamide
• 946327-90-8
• VU0631897-1
• AKOS024492767
• N-(2-((2-(ethylamino)-2-oxoethyl)thio)-4-phenylthiazol-5-yl)isobutyramide
• N-(2-{[(ethylcarbamoyl)methyl]sulfanyl}-4-phenyl-1,3-thiazol-5-yl)-2-methylpropanamide

• Inchi： 1S/C17H21N3O2S2/c1-4-18-13(21)10-23-17-19-14(12-8-6-5-7-9-12)16(24-17)20-15(22)11(2)3/h5-9,11H,4,10H2,1-3H3,(H,18,21)(H,20,22)
• InChI Key： ADDHMJFGKFMGAN-UHFFFAOYSA-N
• SMILES： S1C(=NC(C2C=CC=CC=2)=C1NC(C(C)C)=O)SCC(NCC)=O

Computed Properties

• Exact Mass: 363.10751927g/mol
• Monoisotopic Mass: 363.10751927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 125Ų

Additional information on N-(2-{(ethylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-2-methylpropanamide

Research Brief on N-(2-{(ethylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-2-methylpropanamide (CAS: 946327-90-8)

The compound N-(2-{(ethylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-2-methylpropanamide (CAS: 946327-90-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the role of this thiazole derivative in modulating key biological pathways, particularly those involved in inflammation and cancer. The compound's unique structure, featuring a phenyl-thiazole core with an ethylcarbamoyl and methylsulfanyl substituent, has been shown to interact with specific protein targets, including kinases and receptors implicated in disease progression. Preliminary in vitro and in vivo studies suggest promising activity against a range of pathological conditions.

One of the most notable advancements in the research of this compound is its synthesis optimization. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthetic route that improves scalability and purity. The method involves a multi-step process starting from 4-phenyl-1,3-thiazol-5-amine, followed by sequential functionalization to introduce the ethylcarbamoyl and methylsulfanyl groups. This breakthrough has facilitated further pharmacological evaluations and structure-activity relationship (SAR) studies.

Pharmacological investigations have revealed that N-(2-{(ethylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-2-methylpropanamide exhibits potent inhibitory effects on specific inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings position the compound as a potential candidate for the development of anti-inflammatory drugs. Additionally, its ability to induce apoptosis in cancer cell lines, particularly those resistant to conventional therapies, has sparked interest in its oncological applications.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on derivatization and formulation strategies to enhance its pharmacokinetic profile. For instance, a 2024 study explored the use of nanoparticle-based delivery systems to improve the compound's solubility and targeted delivery.

In conclusion, N-(2-{(ethylcarbamoyl)methylsulfanyl}-4-phenyl-1,3-thiazol-5-yl)-2-methylpropanamide represents a promising scaffold for the development of novel therapeutics in inflammation and oncology. Ongoing research is expected to elucidate its full therapeutic potential and address current limitations. The compound's unique chemical structure and biological activity underscore its significance in the evolving landscape of medicinal chemistry.